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Compound of Interest

Compound Name: Methyl 6-(bromomethyl)nicotinate

Cat. No.: B172810

Essential Safety and Handling Guide for Methyl
6-(bromomethyl)nicotinate

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate and essential safety protocols,
operational procedures, and disposal plans for Methyl 6-(bromomethyl)nicotinate (CAS No.
131803-48-0). Adherence to these guidelines is critical for ensuring laboratory safety and
minimizing risks associated with this compound.

Chemical Identifier and Hazard Summary
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Identifier

Value

Chemical Name

Methyl 6-(bromomethyl)nicotinate

CAS Number 131803-48-0
Molecular Formula C8HB8BrNO2
Molecular Weight 230.06 g/mol
Signal Word Danger

Hazard Statements

H302+H312+H332: Harmful if swallowed, in
contact with skin or if inhaled. H314: Causes
severe skin burns and eye damage. H315:
Causes skin irritation. H319: Causes serious
eye irritation. H335: May cause respiratory

irritation.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling Methyl 6-

(bromomethyl)nicotinate.
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Protection Type

Specification

Rationale

Eye and Face Protection

Safety glasses with side-
shields conforming to EN166
or NIOSH-approved safety
goggles. A face shield may be
necessary for splash-prone
activities.[1][2]

To protect against splashes
and airborne particles that can
cause serious eye irritation or
damage.[1][3]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber), inspected
before use. A lab coat or
impervious clothing should be
worn.[1][2]

To prevent skin contact which
can lead to irritation or burns.
Contaminated clothing should

be removed immediately.[1][3]

Respiratory Protection

A NIOSH/MSHA-approved
respirator (e.g., N95) is
required if ventilation is
inadequate or if dust/aerosols
are generated. For higher
exposures, a self-contained
breathing apparatus may be

necessary.[1]

To protect against the
inhalation of dust or vapors
that may cause respiratory
irritation.[1][4]

Operational Plan: Step-by-Step Handling Procedure

[EEN

[3]5]

2. Handling the Chemical:

. Preparation and Engineering Controls:

Avoid the formation of dust and aerosols.[2][3]

Work in a well-ventilated area, preferably within a certified laboratory fume hood.[1]

Ensure that an eyewash station and safety shower are in close proximity to the workstation.

Inspect all PPE for integrity before use. Ensure gloves are free of tears or punctures.[1][2]
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e Do not breathe dust, fumes, gas, mist, vapors, or spray.[3][4]

e Wash hands and any exposed skin thoroughly after handling.[3][4]

e Do not eat, drink, or smoke when using this product.[6]

o Keep the container tightly closed when not in use.[3][4]

3. Storage:

e Store in a cool, dry, and well-ventilated place.[3][4]

o Keep containers tightly closed in an inert atmosphere, at a temperature between 2-8°C.
o Store locked up.[3][4]

e Incompatible materials include strong oxidizing agents and strong bases.[3][5]
Disposal Plan

Waste Collection:

o Collect waste in a suitable, labeled, and closed container.[2][3]

» Do not mix with other waste.

¢ Handle uncleaned containers as you would the product itself.

Disposal Method:

Disposal must be conducted by a licensed professional waste disposal service.[1][3]

Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

One recommended method of disposal is to use an incinerator equipped with an afterburner
and scrubber.[1]

Do not allow the product to enter drains or the environment.[1][3]
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Visualizing Safety Protocols

To further clarify the safety procedures, the following diagrams illustrate the workflow for

handling Methyl 6-(bromomethyl)nicotinate and the logical relationship between hazards and
protective measures.
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Caption: Workflow for the safe handling of Methyl 6-(bromomethyl)nicotinate.
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Caption: Relationship between hazards and protective measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. XiXisys | GHS 11 (Rev.11) SDS Word %k CAS: 131803-48-0 Name: 6-Bromomethyl-
nicotinic acid methyl ester [xixisys.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Methyl 6-
(bromomethyl)nicotinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b172810#personal-protective-equipment-for-handling-
methyl-6-bromomethyl-nicotinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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